(S)-2-(1-Methyl-2,2,2-trifluoroethoxy)-5-methylsulfonylbenzoic acid

• Molecular Formula: C11H11F3O5S
• Molecular Weight: 312.26 g/mol
• IUPAC Name: 5-methylsulfonyl-2-[(2S)-1,1,1-trifluoropropan-2-yl]oxybenzoic acid
• InChI: InChI=1S/C11H11F3O5S/c1-6(11(12,13)14)19-9-4-3-7(20(2,17)18)5-8(9)10(15)16/h3-6H,1-2H3,(H,15,16)/t6-/m0/s1
• InChI Key: KAFINIUNMPCGFL-LURJTMIESA-N
• Isomeric SMILES: C[C@@H](C(F)(F)F)OC1=C(C=C(C=C1)S(=O)(=O)C)C(=O)O
• Canonical SMILES: CC(C(F)(F)F)OC1=C(C=C(C=C1)S(=O)(=O)C)C(=O)O

Description

(S)-2-(1-Methyl-2,2,2-trifluoroethoxy)-5-methylsulfonylbenzoic acid is a useful research compound. Its molecular formula is C11H11F3O5S and its molecular weight is 312.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Prepared in analogy to Example B1(b) from 2-chloro-5-methanesulfonyl-benzoic acid (Example B1(a)) and rac-1,1,1-trifluoro-propan-2-ol. The crude material was purified by preparative HPLC to yield the title compound as a white solid. MS (m/e): 311.3 ([M−H]−, 100%).

Synthesis routes and methods II

Procedure details

Prepared in analogy to Example A1 (b) from 2-chloro-5-methanesulfonyl-benzoic acid (Example A1(a)) and rac-1,1,1-trifluoro-propan-2-ol. The crude material was purified by preparative HPLC to yield the title compound as a white solid. MS (m/e): 311.3 ([M−H]−, 100%).